Cas no 1261988-07-1 (2-Fluoro-4-(2-formylphenyl)phenol)

• Product Name: 2-Fluoro-4-(2-formylphenyl)phenol
• CAS No: 1261988-07-1
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD18313569
• CID: 2621687
• PubChem ID: 53219257
• Update Time: 2025-06-08

2-Fluoro-4-(2-formylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-4'-hydroxy[1,1'-biphenyl]-2-carbaldehyde
• 2-FLUORO-4-(2-FORMYLPHENYL)PHENOL
• DTXSID20684109
• 1261988-07-1
• MFCD18313569
• 2-Fluoro-4-(2-formylphenyl)phenol, 95%
• 2-Fluoro-4-(2-formylphenyl)phenol

• MDL： MFCD18313569
• Inchi： 1S/C13H9FO2/c14-12-7-9(5-6-13(12)16)11-4-2-1-3-10(11)8-15/h1-8,16H
• InChI Key： YONYYWSTSGNZNN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC=CC=1C=O)O

Computed Properties

• Exact Mass: 216.05865769Da
• Monoisotopic Mass: 216.05865769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-Fluoro-4-(2-formylphenyl)phenol

Professional Introduction to 2-Fluoro-4-(2-formylphenyl)phenol (CAS No. 1261988-07-1)

2-Fluoro-4-(2-formylphenyl)phenol, identified by its Chemical Abstracts Service (CAS) number 1261988-07-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a fluoro-substituted aromatic ring system connected to a formyl-functionalized phenyl group, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The presence of a fluoro group at the 2-position of the phenol ring introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. This feature is particularly valuable in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding selectivity. The formylphenyl moiety, on the other hand, provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in exploring the potential of 2-Fluoro-4-(2-formylphenyl)phenol in the context of drug discovery. Its unique structural features have led to investigations into its role as an intermediate in the synthesis of various pharmacophores. For instance, studies have demonstrated its utility in generating heterocyclic compounds that exhibit antimicrobial and anti-inflammatory properties. The formyl group can undergo condensation reactions with amino compounds to form Schiff bases, which have shown promise as kinase inhibitors and antioxidants.

The< strong>fluoro substitution also contributes to the compound's stability under various conditions, making it a suitable candidate for further derivatization without significant degradation. This stability is crucial for pharmaceutical applications, where compounds need to maintain their integrity throughout storage and biological processes. Additionally, the electron-withdrawing nature of the fluoro group can influence the electronic properties of adjacent functional groups, thereby affecting the overall reactivity and biological activity of the molecule.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Fluoro-4-(2-formylphenyl)phenol. Molecular modeling studies have revealed insights into its binding interactions with biological targets, providing a rational basis for designing more effective derivatives. These studies have highlighted the potential of this compound as a scaffold for developing drugs that target specific enzymes and receptors involved in various diseases. The ability to predict and modulate these interactions through structural modifications has opened new avenues for therapeutic innovation.

The pharmaceutical industry has shown particular interest in leveraging the unique properties of 2-Fluoro-4-(2-formylphenyl)phenol for developing treatments against neurological disorders. Preliminary research suggests that derivatives of this compound may interact with neurotransmitter receptors in a way that could alleviate symptoms associated with conditions such as Alzheimer's disease and Parkinson's disease. The combination of fluoro substitution and formyl functionality offers a versatile platform for creating molecules that can cross the blood-brain barrier and exert their effects within the central nervous system.

In addition to its potential in central nervous system disorders, 2-Fluoro-4-(2-formylphenyl)phenol has been explored for its antimicrobial properties. The fluoro group's ability to disrupt bacterial cell membranes has been exploited in the development of novel antibiotics. Furthermore, the formyl group provides a site for attachment to antimicrobial agents or other bioactive molecules, enhancing their efficacy against resistant strains of bacteria. This dual functionality makes it an attractive candidate for developing next-generation antimicrobial therapies.

The synthesis of< strong >2-Fluoro-4-(2-formylphenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to optimize these processes, making it feasible to produce larger quantities of the compound for research and commercial purposes. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic framework of this molecule efficiently.

The< strong >formylphenyl moiety plays a critical role in determining the reactivity and functionality of< strong > 2-Fluoro-4-(2-formylphenyl)phenol . It serves as a versatile handle for introducing additional substituents or linking different pharmacophores together. This flexibility has allowed chemists to design libraries of derivatives with varying biological activities, enabling high-throughput screening programs to identify lead compounds for further development. The ability to modify this region while retaining the core fluoro-substituted phenol structure has significantly expanded its utility in drug discovery efforts.

The< strong >fluoro-substituted aromatic ring system contributes to the compound's overall stability and bioavailability, making it an excellent candidate for pharmaceutical applications. Fluorine atoms are known to enhance metabolic stability by preventing rapid degradation by enzymes such as cytochrome P450 oxidases. This property is particularly important for drugs that need to maintain their efficacy over extended periods after administration. Additionally, fluorine substitution can improve oral bioavailability by reducing passive diffusion through cell membranes.

In conclusion,< strong > 2-Fluoro-4-(2-formylphenyl)phenol (CAS No.< strong >1261988-07-1) represents a promising compound with diverse applications in pharmaceutical chemistry and medicinal biology.< strong > Its unique structural features , including< strong > fluoro substitution ,< strong > formyl functionality ,and< strong > aromatic ring system , make it an ideal candidate for developing novel therapeutic agents targeting various diseases.< strong > Ongoing research and advancements in synthetic methodologies continue to uncover new possibilities for leveraging this compound's potential.< strong > As our understanding grows ,< strong > 2-fluoro-4-(2-formylphenyl)phenol s promise as a versatile scaffold will undoubtedly play an increasingly important role In advancing drug discovery efforts worldwide.